3-{(2E)-2-[(3,8,8-trimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl)methylidene]hydrazinyl}-5H-[1,2,4]triazino[5,6-b]indole

• Molecular Formula: C23H28N6
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[(E)-(3,8,8-trimethyl-2,3,4,6,7,8a-hexahydro-1H-naphthalen-2-yl)methylideneamino]-5H-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C23H28N6/c1-14-11-15-7-6-10-23(2,3)18(15)12-16(14)13-24-28-22-26-21-20(27-29-22)17-8-4-5-9-19(17)25-21/h4-5,7-9,13-14,16,18H,6,10-12H2,1-3H3,(H2,25,26,28,29)/b24-13+
• InChI Key: ZJMNWWOSWJJSTK-ZMOGYAJESA-N
• Isomeric SMILES: CC1CC2=CCCC(C2CC1/C=N/NC3=NC4=C(C5=CC=CC=C5N4)N=N3)(C)C
• Canonical SMILES: CC1CC2=CCCC(C2CC1C=NNC3=NC4=C(C5=CC=CC=C5N4)N=N3)(C)C

Description

“3-{(2E)-2-[(3,8,8-trimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl)methylidene]hydrazinyl}-5H-[1,2,4]triazino[5,6-b]indole” is a complex organic compound that belongs to the class of triazinoindoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “3-{(2E)-2-[(3,8,8-trimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl)methylidene]hydrazinyl}-5H-[1,2,4]triazino[5,6-b]indole” typically involves multi-step organic reactions. The starting materials often include indole derivatives and hydrazine compounds. The reaction conditions may involve:

Solvents: Common solvents like ethanol, methanol, or dimethyl sulfoxide (DMSO).

Catalysts: Acid or base catalysts to facilitate the reaction.

Temperature: Reactions may be carried out at elevated temperatures to increase the reaction rate.

Industrial Production Methods

Industrial production of such compounds may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce various alkyl or aryl groups.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it valuable in synthetic organic chemistry.

Biology

In biological research, triazinoindoles are studied for their potential as enzyme inhibitors or receptor modulators. They may exhibit antimicrobial, antiviral, or anticancer activities.

Medicine

Medicinal chemistry explores these compounds for drug development. Their ability to interact with biological targets makes them candidates for therapeutic agents.

Industry

In the industrial sector, such compounds may be used in the development of new materials or as intermediates in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of “3-{(2E)-2-[(3,8,8-trimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl)methylidene]hydrazinyl}-5H-[1,2,4]triazino[5,6-b]indole” involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Triazinoindoles: Compounds with similar triazinoindole structures.

Hydrazinyl Derivatives: Compounds containing hydrazinyl groups.

Octahydronaphthalenes: Compounds with octahydronaphthalene moieties.

Uniqueness

The uniqueness of “3-{(2E)-2-[(3,8,8-trimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl)methylidene]hydrazinyl}-5H-[1,2,4]triazino[5,6-b]indole” lies in its specific combination of functional groups and structural features. This combination imparts unique chemical and biological properties, distinguishing it from other similar compounds.